N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide

• IUPAC Name: N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-3-20-16-10-6-9-15(11-16)17-21(18,19)12-14-8-5-4-7-13(14)2/h4-11,17H,3,12H2,1-2H3
• InChI Key: SDJJVSVKMLMVJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NS(=O)(=O)CC2=CC=CC=C2C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide, also known as EPM, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a sulfonamide derivative and has been used in various research studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide involves its ability to inhibit the activity of enzymes involved in various physiological and biochemical processes. This compound has been found to bind to the active site of enzymes and prevent their catalytic activity, leading to a decrease in the production of various metabolites and signaling molecules.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In vivo studies have shown that this compound can reduce inflammation and oxidative stress, leading to a decrease in tissue damage and improved organ function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide in lab experiments is its potent inhibitory effects on various enzymes, which makes it a useful tool for studying various physiological and biochemical processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for research involving N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide. One potential area of research is the development of new drugs based on the structure of this compound, which can target specific enzymes involved in various disease processes. Another area of research is the optimization of the synthesis method of this compound to improve its yield and purity. Additionally, further studies are needed to investigate the potential side effects and toxicity of this compound, which can help in the development of safer and more effective drugs.
In conclusion, this compound is a sulfonamide derivative that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound has been extensively used in the development of new drugs and has been found to have potent inhibitory effects on various enzymes involved in various disease processes. Further research is needed to investigate the potential applications and limitations of this compound, which can help in the development of new drugs and therapies.

Scientific Research Applications

N-(3-ethoxyphenyl)-1-(2-methylphenyl)methanesulfonamide has been extensively used in scientific research due to its potential applications in various fields. One of the primary areas of research where this compound has been used is in the development of new drugs. This compound has been found to have potent inhibitory effects on various enzymes, including carbonic anhydrase and metalloproteinases, which are involved in various disease processes.